Cas no 1793108-62-9 (Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate)

• Product Name: Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate
• CAS No: 1793108-62-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• MDL: MFCD30294717
• CID: 4614427
• PubChem ID: 118173835
• Update Time: 2025-06-08

Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate
• 7-Azaspiro[4.5]decane-7-carboxylic acid, 2-hydroxy-, 1,1-dimethylethyl ester
• 7-Boc-2-hydroxy-7-azaspiro[4.5]decane
• P17394
• t-Butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate
• CS-0048415
• EN300-1668515
• tert-butyl 3-hydroxy-7-azaspiro[4.5]decane-7-carboxylate
• MFCD30294717
• tert-butyl2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate
• 1793108-62-9
• AKOS037644573
• SY324085
• MMBMNROEWAATPC-UHFFFAOYSA-N
• DB-404966
• SCHEMBL16835508
• AS-54008
• Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate

• MDL： MFCD30294717
• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-8-4-6-14(10-15)7-5-11(16)9-14/h11,16H,4-10H2,1-3H3
• InChI Key： MMBMNROEWAATPC-UHFFFAOYSA-N
• SMILES： OC1CCC2(CN(C(=O)OC(C)(C)C)CCC2)C1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate

Introduction to Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 1793108-62-9)

Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate (CAS No. 1793108-62-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate consists of a spirocyclic framework, which is a key feature that contributes to its distinctive chemical behavior. The spirocyclic core is composed of two fused rings, specifically a decane ring and an azacycloheptane ring, which are connected at a single carbon atom. This arrangement imparts rigidity to the molecule, making it highly suitable for applications where structural stability is crucial.

The presence of hydroxyl and carboxyl functional groups further enhances the reactivity and versatility of this compound. The hydroxyl group can participate in hydrogen bonding interactions, while the carboxyl group can act as both an acid and a base, depending on the pH environment. These properties make Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate an excellent candidate for use in drug design and synthesis, where precise control over molecular interactions is essential.

In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacological properties. Spirocycles have been shown to exhibit enhanced binding affinity and selectivity towards biological targets, making them ideal for the development of new drugs. For instance, studies have demonstrated that spirocyclic scaffolds can improve drug-like properties such as solubility, metabolic stability, and bioavailability.

One of the most compelling aspects of Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts.

Recent research has shown that spirocyclic compounds can serve as effective kinase inhibitors by binding to the active sites of these enzymes. The rigid structure of spirocycles provides optimal positioning for key functional groups to interact with the target kinase, leading to high affinity and selectivity. Additionally, the presence of both hydroxyl and carboxyl groups allows for multiple interaction points with the kinase active site, further enhancing binding affinity.

The tert-butyl group in the name Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate also contributes to the compound's overall properties. The bulky nature of the tert-butyl group can help to stabilize the molecule in solution and prevent unwanted side reactions. This makes it particularly useful in pharmaceutical applications where stability is paramount.

In addition to its potential as a kinase inhibitor, Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate has also been explored for its role in materials science and polymer chemistry. The spirocyclic structure can be incorporated into polymers to enhance their mechanical strength and thermal stability. These modified polymers find applications in various industries, including aerospace and automotive manufacturing.

The synthesis of Tert-butyl 2-hydroxy-7-azaspiro[4.5]decane-7-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve these goals. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the final product.

The growing body of research on spirocyclic compounds underscores their importance in modern chemistry and medicine. As our understanding of these molecules continues to expand, new applications are likely to emerge, further solidifying their place as key players in pharmaceutical development and material science.